Spike rate dependent synaptic characteristics in lamellar, multilayered alpha-MoO3 based two-terminal devices – efficient way to control the synaptic amplification†

RSC Advances Pub Date: 2024-01-15 DOI: 10.1039/D3RA07757H

Abstract

Brain-inspired computing systems require a rich variety of neuromorphic devices using multi-functional materials operating at room temperature. Artificial synapses which can be operated using optical and electrical stimuli are in high demand. In this regard, layered materials have attracted a lot of attention due to their tunable energy gap and exotic properties. In the current study, we report the growth of layered MoO3 using the chemical vapor deposition (CVD) technique. MoO3 has an energy gap of 3.22 eV and grows with a large aspect ratio, as seen through optical and scanning electron microscopy. We used transmission electron microscopy (TEM) and X-ray photoelectron spectroscopy for complete characterisation. The two-terminal devices using platinum (Pt/MoO3/Pt) exhibit superior memory with the high-resistance state (HRS) and low-resistance state (LRS) differing by a large resistance (∼MΩ). The devices also show excellent synaptic characteristics. Both optical and electrical pulses can be utilised to stimulate the synapse. Consistent learning (potentiation) and forgetting (depression) curves are measured. Transition from long term depression to long term potentiation can be achieved using the spike frequency dependent pulsing scheme. We have found that the amplification of postsynaptic current can be tuned using such frequency dependent spikes. This will help us to design neuromorphic devices with the required synaptic amplification.

Graphical abstract: Spike rate dependent synaptic characteristics in lamellar, multilayered alpha-MoO3 based two-terminal devices – efficient way to control the synaptic amplification
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